Heptafluorobutyranilide
Overview
Description
AI 3-18011 is a biochemical.
Scientific Research Applications
1. Analytical Chemistry and Detection
Heptafluorobutyranilide derivatives are used in analytical chemistry for the separation of complex mixtures. For instance, heptafluorobutyl chloroformate (HFBCF) has been utilized in enantioseparation of amino acids by gas chromatography. This application leverages the efficient separation properties of HFBCF derivatives, allowing for improved analysis over other chloroformate-based derivatives. The method combines simplicity and efficiency, with immediate one-step reaction-extraction in two-phase aqueous-organic medium, making it highly effective for chiral amino acid analysis (Zahradníčková et al., 2009).
2. Drug Research and Development
Heptafluorobutyranilide is mentioned in the context of drug discovery and development. It has been used as an analytical tool in the investigation of new drug candidates. The compound's unique chemical properties make it useful in various stages of drug development, including the identification and characterization of new compounds. This has a significant impact on the pharmaceutical industry, aiding in the advancement of medicine (Drews, 2000).
Mechanism of Action
Target of Action
Heptafluorobutyranilide, also known as HFB200301, is an anti-TNFR2 antibody with Fc-independent agonist activity . TNFR2, or Tumor Necrosis Factor Receptor 2, is a costimulatory molecule that belongs to the TNFR family. It is expressed on tumor-infiltrating lymphocytes across a wide range of tumors, making it an attractive target for T-cell co-stimulation .
Mode of Action
Instead, it acts as an agonist, activating CD4+ and CD8+ T cells, as well as Natural Killer (NK) cells . This activation can lead to a variety of downstream effects, including the modulation of immune responses.
Biochemical Pathways
By activating T cells and NK cells, it could potentially affect cytokine production, cell proliferation, and other immune-related processes .
Result of Action
In vivo studies have shown that HFB200301 demonstrates potent single-agent anti-tumor activity in syngeneic tumor models . It can also increase anti-tumor activity when used in combination with PD-1 blockade . HFB200301 induces the expansion of CD4+ and CD8+ T cells, and NK cells in the tumor microenvironment without affecting regulatory T cell numbers .
properties
IUPAC Name |
2,2,3,3,4,4,4-heptafluoro-N-phenylbutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F7NO/c11-8(12,9(13,14)10(15,16)17)7(19)18-6-4-2-1-3-5-6/h1-5H,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFGARRAOIQHNDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F7NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50187299 |
Source
|
| Record name | Heptafluorobutyranilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50187299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Heptafluorobutyranilide | |
CAS RN |
336-61-8 |
Source
|
| Record name | AI 3-18011 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000336618 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | WLN: FXFFXFFXFFVMR | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404378 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Heptafluorobutyranilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50187299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | HEPTAFLUOROBUTYRANILIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FH26UK9AJK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[3,5-Bis(trifluoromethyl) phenyl]carbamoyl}-4-chlorophenyl dihydrogen phosphate](/img/structure/B1664391.png)
